4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 4-amino-2-propyl-3H-isoindol-1-one
• InChI: InChI=1S/C11H14N2O/c1-2-6-13-7-9-8(11(13)14)4-3-5-10(9)12/h3-5H,2,6-7,12H2,1H3
• InChI Key: HBWHMPDOZMRCKA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CC2=C(C1=O)C=CC=C2N

Description

4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one is a substituted isoindolinone derivative characterized by a propyl group at the 2-position and an amino group at the 4-position of the bicyclic framework. Isoindolinones are heterocyclic compounds with a lactam structure, widely explored in medicinal chemistry due to their conformational rigidity and ability to interact with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one typically involves the condensation of an aromatic primary amine with a suitable anhydride or its derivatives. One common method is the reaction of an aromatic primary amine with maleic anhydride, followed by cyclization to form the isoindoline scaffold . The reaction conditions often include the use of solvents like toluene and catalysts such as glacial acetic acid to facilitate the cyclization process .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines.

Substitution: The amino group at the 4-position can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce various amine derivatives.

Scientific Research Applications

4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: The compound is used in the development of materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one and its derivatives involves interactions with specific molecular targets. For instance, some derivatives may act as enzyme inhibitors by binding to the active site of the enzyme and blocking its activity . The pathways involved can vary depending on the specific biological target and the nature of the derivative.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The nature of the substituent at the 2-position significantly influences hydrophobicity, solubility, and molecular interactions. Key analogs include:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one (hypothetical)	Propyl (C3H7) at C2	C10H14N2O	178.23	Predicted higher hydrophobicity than methyl/ethyl analogs due to longer alkyl chain.
4-Amino-2-methyl-2,3-dihydro-1H-isoindol-1-one	Methyl (CH3) at C2	C9H10N2O	162.19	Solubility: Moderate in polar solvents; stored at 2–8°C for stability.
6-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one	Ethyl (C2H5) at C2	C10H12N2O	176.22	Enhanced hydrophobicity vs. methyl analog; potential for membrane interactions.
4-Hydroxy-2,3-dihydro-1H-isoindol-1-one	Hydroxyl (OH) at C4	C8H7NO2	149.15	pKa ~9.01; increased polarity compared to amino-substituted analogs.

Key Observations :

• Amino groups at C4 (vs. hydroxyl) reduce polarity, favoring interactions with hydrophobic enzyme pockets .

Pharmacological Activity

Compound	Substituents	Biological Activity	Reference
2-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1H-isoindol-1-one	Piperazine-ethyl at C2, methoxy at aryl	High 5-HT1A receptor affinity (Ki < 10 nM); potential anxiolytic applications.
2-(3-{[1-(3,4-Dimethoxyphenyl)ethyl]methylamino}propyl)-5,6-dimethoxy-isoindol-1-one	Dimethoxy groups at C5/C6, tertiary amine	Cardiovascular activity (e.g., vasodilation); candidate for ischemic heart disease.
6-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one	Ethyl at C2, amino at C6	Undisclosed pharmacological activity but predicted kinase or protease inhibition.

Key Observations :

• Bulky substituents (e.g., piperazine-ethyl) enhance receptor selectivity (e.g., serotonin receptors) .
• Methoxy or amino groups modulate electronic properties, influencing binding to enzymes or transporters .

Key Observations :

• Propyl-substituted analogs may require tailored alkylation strategies to avoid side reactions.
• Amino groups necessitate protective group strategies to prevent oxidation .

Biological Activity

4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one is a compound belonging to the isoindole family, which has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₈H₈N₂O
• Molar Mass : 152.16 g/mol
• CAS Number : 366452-98-4

Biological Activity Overview

Research indicates that 4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one exhibits various biological activities, particularly in the fields of oncology and neurology. The following sections detail its potential therapeutic applications.

1. Anticancer Properties

Studies have suggested that isoindole derivatives, including 4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one, may possess anti-cancer properties. These compounds are believed to inhibit angiogenesis and tumor growth through various mechanisms:

• Mechanism of Action :
  • Inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 .
  • Induction of apoptosis in cancer cells through the activation of caspases .

A comparative analysis of similar compounds is shown in Table 1.

Compound Name	CAS Number	Molecular Formula	Biological Activity
4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one	366452-98-4	C₈H₈N₂O	Potential anti-cancer properties
6-Fluoro-2-(propan-2-YL)-2,3-dihydro-1H-isoindol-1-one	1378800-45-3	C₁₁H₁₂FNO	Antiviral activity
6-Bromo-2-propyl-2,3-dihydro-1H-isoindol-1-one	807343-24-4	C₁₁H₁₂BrNO	Investigated for neuroprotective effects

2. Neuroprotective Effects

Research has indicated that isoindole derivatives can exhibit neuroprotective effects. In particular, studies have shown that these compounds can mitigate neuroinflammation and oxidative stress in neuronal cells:

• Mechanism of Action :
  • Modulation of nitric oxide synthase (iNOS) and cyclooxygenase (COX) pathways .
  • Reduction of reactive oxygen species (ROS) production in neuronal cells.

Case Studies

Several studies have investigated the biological activity of 4-Amino-2-propyl-2,3-dihydro-1H-isoindol-1-one:

Case Study 1: Anticancer Activity

In a study published in Pharmaceutical Biology, researchers evaluated the anticancer effects of various isoindole derivatives on human cancer cell lines. The results indicated that 4-Amino-2-propyl derivatives significantly inhibited cell proliferation in a dose-dependent manner and induced apoptosis through mitochondrial pathways .

Case Study 2: Neuroprotection

A study published in Molecular Neurobiology explored the neuroprotective properties of isoindole derivatives against glutamate-induced toxicity in rat cortical neurons. The findings revealed that treatment with 4-Amino derivatives reduced neuronal death and inflammation markers significantly compared to control groups .